Cas no 106315-78-0 (Benzoic acid, 2,4-bis(acetyloxy)-, methyl ester)

• Product Name: Benzoic acid, 2,4-bis(acetyloxy)-, methyl ester
• CAS No: 106315-78-0
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 1175505
• PubChem ID: 10933975
• Update Time: 2025-04-20

Benzoic acid, 2,4-bis(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-bis(acetyloxy)-, methyl ester
• methyl 2,4-diacetyloxybenzoate
• 2,4-DIACETOXYBENZOIC ACID METHYL ESTER
• AGN-PC-0ND2T1
• SCHEMBL7952926
• 106315-78-0
• DTXSID10448919

• Inchi： 1S/C12H12O6/c1-7(13)17-9-4-5-10(12(15)16-3)11(6-9)18-8(2)14/h4-6H,1-3H3
• InChI Key： YUYFMDXTTNCFJG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C=CC=1C(=O)OC)OC(C)=O

Computed Properties

• Exact Mass: 252.06336
• Monoisotopic Mass: 252.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9
• LogP: 1.32380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives